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Compound of Interest

Compound Name: 2-Fluoro-5-methoxybenzyl alcohol

Cat. No.: B063124

Technical Guide: 2-Fluoro-5-methoxybenzyl
alcohol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physical properties of 2-Fluoro-5-
methoxybenzyl alcohol, alongside experimental protocols for its synthesis and analysis. Due
to the limited availability of specific experimental data for this particular isomer, information from
closely related compounds and general methodologies are included for reference and
guidance.

Core Physical Properties

Quantitative data for 2-Fluoro-5-methoxybenzyl alcohol is not readily available in published
literature. The table below summarizes the known qualitative information and provides
comparative data from its precursor, 2-Fluoro-5-methoxybenzaldehyde, and a related isomer,
5-Fluoro-2-methoxybenzyl alcohol.
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2-Fluoro-5- 2-Fluoro-5- 5-Fluoro-2-
Property methoxybenzyl methoxybenzaldeh =~ methoxybenzyl
alcohol yde (Precursor) alcohol (Isomer)

CAS Number 161643-29-4 105728-90-3 426831-32-5

Molecular Formula CsHoFO2 CsH7FO2 CsHoFO2

Molecular Weight 156.16 g/mol 154.14 g/mol 156.15 g/mol

Appearance White powder - Colorless oil[1]

Melting Point Not available Not available Not available

Boiling Point Not available 229-230 °C 242 °C[2]

Density Not available 1.237 g/mL at 25 °C 1.2 +0.1 g/lcm3[2]
Very soluble in N,N-
Dimethylformamide,
Soluble in methanol,

. _ _ Sparingly soluble in

Solubility Not available Not available ) ] ]
glacial acetic acid,
Very slightly soluble in
chloroform, Practically
insoluble in water.[2]

Refractive Index Not available n20/D 1.532 1.511[2]

Experimental Protocols

Synthesis of 2-Fluoro-5-methoxybenzyl alcohol

A common and effective method for the synthesis of benzyl alcohols is the reduction of the

corresponding benzaldehyde. The following is a generalized protocol for the synthesis of 2-

Fluoro-5-methoxybenzyl alcohol from 2-Fluoro-5-methoxybenzaldehyde.

Materials:

e 2-Fluoro-5-methoxybenzaldehyde
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e Sodium borohydride (NaBHa)
e Methanol (MeOH)

e Dichloromethane (CH2Cl2)
o Water (H20)

e Magnesium sulfate (MgSOa)
» Round-bottom flask

e Magnetic stirrer and stir bar
* Ice bath

» Rotary evaporator

e Separatory funnel
Procedure:

o Dissolve 2-Fluoro-5-methoxybenzaldehyde in methanol in a round-bottom flask equipped
with a magnetic stir bar.

e Cool the solution in an ice bath to 0-5 °C.
e Slowly add sodium borohydride to the stirred solution in small portions.

 After the addition is complete, remove the ice bath and allow the reaction mixture to warm to
room temperature. Stir for an additional 1-2 hours.

e Monitor the reaction progress using Thin Layer Chromatography (TLC).

» Once the reaction is complete, remove the methanol under reduced pressure using a rotary
evaporator.

 To the resulting residue, add dichloromethane and water.
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Transfer the mixture to a separatory funnel and extract the aqueous layer with
dichloromethane (2x).

Combine the organic layers and dry over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the organic phase under reduced pressure to yield
the crude 2-Fluoro-5-methoxybenzyl alcohol.

The crude product can be further purified by column chromatography on silica gel.

Determination of Physical Properties

The following are generalized protocols for determining key physical properties of an organic
compound like 2-Fluoro-5-methoxybenzyl alcohol.

Melting Point Determination (for a solid):

Ensure the sample is dry and finely powdered.
o Pack a small amount of the sample into a capillary tube to a height of 2-3 mm.
e Place the capillary tube in a melting point apparatus.

e Heat the apparatus at a rate of 10-20 °C/min initially, then slow to 1-2 °C/min when the
temperature is within 20 °C of the expected melting point.

e Record the temperature range from the appearance of the first liquid drop to the complete
liquefaction of the sample.

Boiling Point Determination (for a liquid, can be adapted for a molten solid):
e Place a small amount of the liquid into a small test tube.

 Invert a capillary tube (sealed at one end) and place it into the test tube with the open end
submerged in the liquid.

» Attach the test tube to a thermometer and heat it in a heating bath (e.g., oil bath).
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o Observe the capillary tube. As the liquid heats, a stream of bubbles will emerge from the
open end of the capillary.

e When a continuous stream of bubbles is observed, remove the heat source.
e The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Visualizations
Logical Workflow for Synthesis and Purification
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Caption: Synthesis and purification workflow for 2-Fluoro-5-methoxybenzyl alcohol.
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Analytical Workflow for Characterization
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Caption: Analytical workflow for the characterization of 2-Fluoro-5-methoxybenzyl alcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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